Cas no 53189-26-7 (Palladium (II) Acetate Trimer)

• Product Name: Palladium (II) Acetate Trimer
• CAS No: 53189-26-7
• MF: C₁₂H₁₈O₁₂Pd₃
• MW: 673.524119853973
• MDL: MFCD00064617
• CID: 376225
• PubChem ID: 253661554
• Update Time: 2025-11-06

Palladium (II) Acetate Trimer Chemical and Physical Properties

Names and Identifiers

• Palladium,hexakis[m-(acetato-kO:kO')]tri-, cyclo
• Hexakis(mu-(acetato-O:O'))tripalladium
• Palladium(II) Acetate Trimer
• Hexakis(acetato)tripalladium(II)
• Tripalladium(II) Hexaacetate
• Hexakis(acetato)tripalladium
• Palladium diacetate trimer
• Tris(diacetatopalladium)
• Hexakis(acetate)tripalladium(II)
• P2106
• palladium (ii) acetate trimer
• palladium(2+);hexaacetate
• 53189-26-7
• tripalladium(2+) hexakis(acetate ion)
• Palladium (II) Acetate Trimer

• MDL： MFCD00064617
• Inchi： 1S/6C2H4O2.3Pd/c6*1-2(3)4;;;/h6*1H3,(H,3,4);;;/q;;;;;;3*+2/p-6
• InChI Key： VFXXDLSJPITVGX-UHFFFAOYSA-H
• SMILES： [Pd+2].[Pd+2].[Pd+2].[O-]C(C)=O.[O-]C(C)=O.[O-]C(C)=O.[O-]C(C)=O.[O-]C(C)=O.[O-]C(C)=O

Computed Properties

• Exact Mass: 672.79228g/mol
• Monoisotopic Mass: 671.79027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 241

Palladium (II) Acetate Trimer Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313
• Safety Instruction： H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Palladium (II) Acetate Trimer

Palladium (II) Acetate Trimer (CAS No. 53189-26-7): Properties, Applications, and Market Insights

Palladium (II) Acetate Trimer (CAS No. 53189-26-7) is a highly versatile organometallic compound widely used in catalysis and organic synthesis. This compound, often referred to as Pd(OAc)2 trimer, plays a critical role in modern chemical research and industrial applications. Its unique structure and reactivity make it indispensable in cross-coupling reactions, C-H activation, and other advanced synthetic methodologies.

The chemical formula of Palladium (II) Acetate Trimer is [Pd₃(OAc)₆], where three palladium atoms are bridged by acetate ligands. This trimeric form enhances its stability and solubility in organic solvents, making it a preferred choice for homogeneous catalysis. Researchers and manufacturers value this compound for its efficiency in facilitating key transformations, such as the Heck reaction, Suzuki-Miyaura coupling, and Buchwald-Hartwig amination.

One of the most searched topics related to Palladium (II) Acetate Trimer is its role in sustainable chemistry. With growing interest in green synthesis, this compound is increasingly used in catalytic systems that minimize waste and reduce energy consumption. For instance, its application in recyclable catalytic systems and low-loading catalysis aligns with the principles of green chemistry, making it a hot topic in academic and industrial research.

Another trending discussion revolves around the cost and availability of Pd(OAc)2 trimer. Due to the fluctuating prices of palladium, researchers are exploring ways to optimize its use, such as developing ligand-modified catalysts or nanoparticle-based alternatives. These innovations aim to maintain high catalytic activity while reducing reliance on expensive palladium sources.

In the pharmaceutical industry, Palladium (II) Acetate Trimer is a key player in the synthesis of active pharmaceutical ingredients (APIs). Its ability to form carbon-carbon and carbon-heteroatom bonds efficiently makes it invaluable in constructing complex molecular frameworks. Recent studies highlight its use in the production of anticancer drugs, antiviral agents, and central nervous system (CNS) therapeutics.

The electronics industry also benefits from Palladium (II) Acetate Trimer, particularly in the fabrication of conductive materials and thin-film technologies. Its role in printed electronics and flexible displays is gaining attention as demand for advanced electronic devices grows. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and sensors, further expanding its applications.

From a market perspective, the demand for Palladium (II) Acetate Trimer is expected to rise, driven by advancements in catalysis and material science. Key manufacturers are focusing on improving production processes to meet the needs of diverse industries. Additionally, regulatory frameworks and environmental considerations are shaping the development of safer and more efficient palladium-based catalysts.

In summary, Palladium (II) Acetate Trimer (CAS No. 53189-26-7) is a cornerstone of modern chemistry, with applications spanning pharmaceuticals, electronics, and sustainable synthesis. Its unique properties and adaptability ensure its continued relevance in both academic and industrial settings. As research progresses, new uses for this remarkable compound are likely to emerge, further solidifying its importance in the chemical landscape.